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Compound of Interest

(4,4-
Compound Name:
Dimethoxycyclohexyl)methanol

Cat. No.: B1444445

This document provides a comprehensive overview of the chemical compound (4,4-
Dimethoxycyclohexyl)methanol, including its IUPAC name, synonyms, and structural
information. It is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identity and Nomenclature

The systematic and unambiguous naming of chemical compounds is critical for clear
communication in scientific research. The International Union of Pure and Applied Chemistry
(IUPAC) provides a standardized set of rules for this purpose.

IUPAC Name: (4,4-Dimethoxycyclohexyl)methanol[1]

Synonyms: While less common in formal literature, a potential synonym for this compound,
based on standard chemical naming conventions, is:

e 4,4-Dimethoxycyclohexanemethanol

The relationship between the common name, IUPAC name, and its likely synonym is illustrated
in the diagram below.
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Nomenclature relationship for (4,4-Dimethoxycyclohexyl)methanol.

Structural and Chemical Data

A summary of key quantitative data for (4,4-Dimethoxycyclohexyl)methanol is presented in
the table below for easy reference and comparison.

Property Value

Molecular Formula C9H1803

CAS Number 758716-89-1

Functional Groups Primary Alcohol (-CH20H), Ketal (-C(OCHs)z2)

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of (4,4-
Dimethoxycyclohexyl)methanol and related compounds are essential for reproducibility.
While specific experimental details for this exact molecule are not readily available in the
provided search results, a general workflow for its synthesis can be inferred from standard
organic chemistry principles.

The logical workflow for a potential synthesis and analysis of (4,4-
Dimethoxycyclohexyl)methanol is outlined in the diagram below. This represents a typical

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1444445?utm_src=pdf-body-img
https://www.benchchem.com/product/b1444445?utm_src=pdf-body
https://www.benchchem.com/product/b1444445?utm_src=pdf-body
https://www.benchchem.com/product/b1444445?utm_src=pdf-body
https://www.benchchem.com/product/b1444445?utm_src=pdf-body
https://www.benchchem.com/product/b1444445?utm_src=pdf-body
https://www.benchchem.com/product/b1444445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

pathway from starting materials to a fully characterized final product.

f Synthetic and Analytical Workflow h

Starting Material:
4-Oxocyclohexanecarboxylic acid derivative

Ketalization

@eduction of Carboxylic Acid/EsteD

Purification
(e.g., Chromatography)

Final Product:
(4,4-Dimethoxycyclohexyl)methanol

Structural Analysis
(NMR, IR, Mass Spectrometry)
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A potential workflow for the synthesis and analysis of (4,4-Dimethoxycyclohexyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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